Cas no 1342286-10-5 (2-{(3-methoxypropyl)aminomethyl}-4-methylphenol)

• Product Name: 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol
• CAS No: 1342286-10-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5159168
• PubChem ID: 63326491
• Update Time: 2025-05-23

2-{(3-methoxypropyl)aminomethyl}-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-methoxypropyl)amino]methyl}-4-methylphenol
• Phenol, 2-[[(3-methoxypropyl)amino]methyl]-4-methyl-
• 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol

• Inchi： 1S/C12H19NO2/c1-10-4-5-12(14)11(8-10)9-13-6-3-7-15-2/h4-5,8,13-14H,3,6-7,9H2,1-2H3
• InChI Key： PBUVSMAMDLNBIL-UHFFFAOYSA-N
• SMILES： O(C)CCCNCC1C(=CC=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol

Compound CAS No. 1342286-10-5: 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol

The compound 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol, identified by the CAS number 1342286-10-5, is a versatile organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a phenol group with an aminoalkoxy substituent, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

The chemical structure of 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol consists of a phenolic ring substituted at the 2-position with an (3-methoxypropyl)aminomethyl group and at the 4-position with a methyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The presence of the phenolic hydroxyl group makes it prone to various chemical transformations, such as oxidation, esterification, and condensation reactions, which are essential in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, leveraging advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure. These studies have demonstrated that 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol exhibits promising antioxidant and anti-inflammatory properties, making it a potential candidate for use in pharmaceutical formulations. Additionally, its ability to act as a chelating agent has been explored in the context of metal ion coordination chemistry, opening avenues for applications in catalysis and materials science.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of eco-friendly reagents and solvent systems has been emphasized in recent studies to align with green chemistry principles. For instance, microwave-assisted synthesis has been employed to enhance reaction efficiency and reduce reaction times, highlighting the importance of sustainable practices in modern chemical research.

The applications of 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol extend beyond pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its ability to interact with biological systems makes it a valuable tool in drug design, particularly in the development of enzyme inhibitors and receptor agonists. Furthermore, its role as a precursor in the synthesis of more complex molecules has been well-documented, underscoring its importance in medicinal chemistry.

In conclusion, 2-{(3-methoxypropyl)aminomethyl}-4-methylphenol, CAS No. 1342286-10-5, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and versatile reactivity make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.